molecular formula C13H11NO B8537237 Oxazole, 5-methyl-2-phenyl-4-(2-propynyl)- CAS No. 140130-10-5

Oxazole, 5-methyl-2-phenyl-4-(2-propynyl)-

Cat. No.: B8537237
CAS No.: 140130-10-5
M. Wt: 197.23 g/mol
InChI Key: YFYDKKBZBXKZPR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Oxazole, 5-methyl-2-phenyl-4-(2-propynyl)- is a useful research compound. Its molecular formula is C13H11NO and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

140130-10-5

Molecular Formula

C13H11NO

Molecular Weight

197.23 g/mol

IUPAC Name

5-methyl-2-phenyl-4-prop-2-ynyl-1,3-oxazole

InChI

InChI=1S/C13H11NO/c1-3-7-12-10(2)15-13(14-12)11-8-5-4-6-9-11/h1,4-6,8-9H,7H2,2H3

InChI Key

YFYDKKBZBXKZPR-UHFFFAOYSA-N

Canonical SMILES

CC1=C(N=C(O1)C2=CC=CC=C2)CC#C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-benzoylamino-1-hexyn-5-one (30 g, 0.14 mol) in trifluoroacetic anhydride (100 ml) and trifluoroacetic acid (200 ml) was heated to 35°-40° C. for 6 hours. The solution was concentrated and the residue taken up in ethyl acetate (400 ml). To this solution was added saturated sodium bicarbonate solution 400 ml) followed by solid sodium bicarbonate until the water layer became neutral. The layers were separated, the organic layer was washed with brine, dried over magnesium sulfate and concentrated to give a brown oil (28 g) which was used as such.
Name
4-benzoylamino-1-hexyn-5-one
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name

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